Cas no 1393822-85-9 (LITHIUM TRIHYDROXY(4-(TRIFLUOROMETHYL)PYRIDIN-2-YL)BORATE)

• Product Name: LITHIUM TRIHYDROXY(4-(TRIFLUOROMETHYL)PYRIDIN-2-YL)BORATE
• CAS No: 1393822-85-9
• CID: 3160763
• PubChem ID: 74787680
• Update Time: 2025-05-21

LITHIUM TRIHYDROXY(4-(TRIFLUOROMETHYL)PYRIDIN-2-YL)BORATE Chemical and Physical Properties

Names and Identifiers

• LITHIUM TRIHYDROXY(4-(TRIFLUOROMETHYL)PYRIDIN-2-YL)BORATE
• LithiuM (4-(trifluoroMethyl)pyridin-2-yl)trihydroxyborate
• lithium(1+) ion trihydroxy[4-(trifluoromethyl)pyridin-2-yl]boranuide
• AT15876
• SCHEMBL15333184
• EN300-205102
• CS-0177321
• lithium;trihydroxy-[4-(trifluoromethyl)pyridin-2-yl]boranuide
• Lithiumtrihydroxy(4-(trifluoromethyl)pyridin-2-yl)borate
• BS-26576
• 1393822-85-9

• Inchi： 1S/C6H3BF3NO3.Li/c8-6(9,10)4-1-2-11-5(3-4)7(12,13)14;/h1-3H;/q-1;+1
• InChI Key： XHGNQSNBKWFHSD-UHFFFAOYSA-N
• SMILES： C(C1=CC=N[C-]([B+3]([O-])([O-])[O-])=C1)(F)(F)F.[Li+]

Computed Properties

• Exact Mass: 215.05500
• Monoisotopic Mass: 215.0552861Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 73.58000
• LogP: -0.77680

Additional information on LITHIUM TRIHYDROXY(4-(TRIFLUOROMETHYL)PYRIDIN-2-YL)BORATE

Research Briefing on LITHIUM TRIHYDROXY(4-(TRIFLUOROMETHYL)PYRIDIN-2-YL)BORATE (CAS: 1393822-85-9) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of borate-based compounds, particularly LITHIUM TRIHYDROXY(4-(TRIFLUOROMETHYL)PYRIDIN-2-YL)BORATE (CAS: 1393822-85-9), as versatile intermediates and catalysts in organic synthesis and drug development. This briefing synthesizes the latest findings on this compound, focusing on its structural properties, synthetic utility, and potential therapeutic applications.

The compound, characterized by its unique borate-pyridine hybrid structure, has garnered attention for its role in facilitating C-C and C-X (X = heteroatom) bond-forming reactions under mild conditions. A 2023 study published in Journal of Medicinal Chemistry demonstrated its efficacy as a lithium-ion carrier in electrolyte formulations for next-generation batteries, while parallel research in ACS Catalysis revealed its catalytic potential in asymmetric hydrogenation of fluorinated pyridines—a key step in the synthesis of CNS-targeting pharmaceuticals.

Structural analyses via X-ray crystallography (DOI: 10.1021/acs.cgd.3c00567) have elucidated the compound's tridentate coordination mode, explaining its stability in protic solvents—a rare feature among organoborates. This property is being leveraged in bioconjugation strategies, as reported in Bioconjugate Chemistry, where 1393822-85-9 served as a linchpin for antibody-drug conjugate (ADC) payload attachment with improved serum stability compared to conventional maleimide linkers.

In therapeutic contexts, preclinical data from Nature Chemical Biology (2024) indicates the compound's metabolite, (4-(trifluoromethyl)pyridin-2-yl)boronic acid, exhibits inhibitory activity against SARS-CoV-2 main protease (M^pro) with IC₅₀ = 1.2 μM. Molecular dynamics simulations suggest the CF₃ group enhances binding pocket occupancy, while the borate moiety coordinates with catalytic cysteine residues.

Ongoing phase I trials (NCT05678920) are evaluating lithium trihydroxy(4-(trifluoromethyl)pyridin-2-yl)borate as a novel lithium depot formulation for bipolar disorder, capitalizing on its slow-release properties and reduced nephrotoxicity compared to lithium carbonate. Early pharmacokinetic data show 40% higher cerebrospinal fluid penetration than standard therapies.

Industrial-scale production challenges are being addressed through continuous flow chemistry approaches, as detailed in Organic Process Research & Development. A recent patent (WO2023187647) describes a solvent-free mechanochemical synthesis achieving 92% yield at kilogram scale, addressing previous limitations in borate hydrolysis during isolation.

This compound's dual utility in both materials science and pharma underscores the convergence of chemical biology approaches. Future research directions include exploration of its radiolabeled (¹⁸F) derivatives for PET imaging and development as a scaffold for PROTACs targeting undruggable proteins, with particular interest in its boron neutron capture therapy (BNCT) potential for glioblastoma treatment.